molecular formula C19H12N2O B1196274 5,11-Dihydroindolo[3,2-b]carbazole-6-carbaldehyde CAS No. 229020-82-0

5,11-Dihydroindolo[3,2-b]carbazole-6-carbaldehyde

Cat. No. B1196274
CAS RN: 229020-82-0
M. Wt: 284.3 g/mol
InChI Key: ZUDXFBWDXVNRKF-UHFFFAOYSA-N
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Description

5,11-Dihydroindolo[3,2-b]carbazole-6-carbaldehyde is a chemical compound with the CAS Number: 172922-91-7 . It has a molecular weight of 284.32 and its molecular formula is C19H12N2O .


Synthesis Analysis

The synthesis of this compound and its derivatives has been achieved through various methods. For instance, non-conjugated homopolymers with blue light emission containing 5,11-dihydroindolo[3,2-b]carbazole derivatives in the main chain were prepared via an N–C coupling reaction .


Molecular Structure Analysis

The molecular structure of this compound is complex. The introduction of nonconjugated diphenyl sulfone as the electron-deficient unit to the conjugated small molecule 5,11-dihydroindolo[3,2-b]carbazole derivatives showed a blue shift in the emission spectra .


Chemical Reactions Analysis

The chemical reactions involving this compound are quite interesting. The introduction of electron-withdrawing and electron-donating units to 5,11-dihydroindolo[3,2-b]carbazole derivatives resulted in changes in the electron distribution and the molecular orbital (HOMO–LUMO) change .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include excellent thermal stability and solubility . These properties make it a promising candidate for various applications.

Scientific Research Applications

Synthesis and Derivative Formation

  • Novel Synthesis Methods : The compound has been synthesized through novel methods. For example, a one-pot synthesis method to create 6-monosubstituted derivatives has been developed, involving a three-stage procedure starting with indole and an aldehyde (Gu, Hameurlaine, & Dehaen, 2006). Another method involves a two-step process using hydroiodic acid and iodine to synthesize 6,12-diaryl derivatives (Gu, Van Snick, Robeyns, Van Meervelt, & Dehaen, 2009).

  • Derivative Creation : Various functional derivatives of 5,11-dihydroindolo[3,2-b]carbazole have been synthesized. These derivatives include those with thiophene units, demonstrating the versatility of the compound in creating a range of new substances (Irgashev, Kazin, Rusinov, & Charushin, 2017).

Applications in Electronic and Photophysical Properties

  • Use in Organic Light-Emitting Devices (OLEDs) : Derivatives of 5,11-dihydroindolo[3,2-b]carbazole have been synthesized for use in OLEDs. These molecules exhibit high glass transition temperatures, ideal ionization potentials, and demonstrate low threshold voltages and excellent current-voltage characteristics in OLEDs (Hu, Xie, Popović, Ong, & Hor, 2000).

  • Metal–Organic Coordination Polymers : A 5,11-dihydroindolo[3,2-b]carbazole-based bidentate ligand has been synthesized and used to construct metal–organic coordination polymers. These polymers exhibit blue fluorescence, highlighting their potential in photophysical applications (Khan et al., 2018).

Other Notable Uses

  • Development of Novel Push-Pull Systems : The compound has been modified with 1,2,4,5-tetrazine fragments to create new donor-acceptor heterocyclic systems. These modifications have significantly enhanced both hole and electron mobility, showcasing its utility in charge-transport applications (Steparuk et al., 2021).

Safety and Hazards

The safety information available for 5,11-Dihydroindolo[3,2-b]carbazole-6-carbaldehyde indicates that it has some hazards associated with it. The hazard statements include H302-H315-H319-H332-H335 . Precautionary measures should be taken while handling this compound .

Future Directions

The future directions for 5,11-Dihydroindolo[3,2-b]carbazole-6-carbaldehyde seem promising. The non-conjugated polymers exhibited excellent thermal stability and solubility, endowing them with good application prospects . This opens up a new avenue for highly efficient and stable blue OLEDs .

properties

IUPAC Name

5,11-dihydroindolo[3,2-b]carbazole-12-carbaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H12N2O/c22-10-14-18-12-6-2-4-8-16(12)20-17(18)9-13-11-5-1-3-7-15(11)21-19(13)14/h1-10,20-21H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZUDXFBWDXVNRKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C3=CC4=C(C5=CC=CC=C5N4)C(=C3N2)C=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H12N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30274338
Record name 6-Formylindolo(3,2-b)carbazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30274338
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

284.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

172922-91-7, 229020-82-0
Record name 6-Formylindolo[3,2-b]carbazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=172922-91-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 6-Formylindolo(3,2-b)carbazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30274338
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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